Cas no 2707520-12-3 ((3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride)

• Product Name: (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride
• CAS No: 2707520-12-3
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• MDL: MFCD32063433
• CID: 5306468
• Update Time: 2025-07-18

(3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride

• MDL： MFCD32063433
• Inchi： 1S/C9H17NO3.ClH/c1-2-13-8(11)6-9(12)4-3-5-10-7-9;/h10,12H,2-7H2,1H3;1H
• InChI Key： KILXEQNGXFYKFP-UHFFFAOYSA-N
• SMILES： C(C1(CNCCC1)O)C(=O)OCC.Cl

Additional information on (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride

(3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride: An Overview of Its Chemical Properties and Applications

(3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride (CAS No. 2707520-12-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a unique combination of functional groups that contribute to its diverse chemical and biological properties.

The structure of (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride consists of a piperidine ring with a hydroxyl group at the 3-position, an acetic acid ethyl ester moiety, and a hydrochloride salt. The presence of these functional groups imparts specific reactivity and solubility characteristics to the molecule, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases. Specifically, it has been found to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin and dopamine.

In addition to its enzymatic inhibition properties, (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride has also been investigated for its potential as a lead compound in the development of novel therapeutic agents. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier (BBB), which is a significant advantage for drugs targeting central nervous system (CNS) disorders. This ability to penetrate the BBB is attributed to its lipophilic nature and the presence of the ethyl ester group, which enhances its permeability.

The pharmacokinetic profile of (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride has been extensively studied to understand its behavior in biological systems. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. For example, it has been shown to have good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in clinical settings.

In terms of safety and toxicity, preliminary studies suggest that (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride is well-tolerated at therapeutic doses. However, further investigations are needed to fully characterize its safety profile and identify any potential side effects or interactions with other drugs. These studies are crucial for ensuring the safe and effective use of this compound in clinical applications.

The synthesis of (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride has been optimized to improve yield and purity. Various synthetic routes have been explored, including those involving palladium-catalyzed coupling reactions and multistep sequences involving selective functional group manipulations. These synthetic methods have enabled the production of this compound on both laboratory and industrial scales, facilitating its availability for research and development purposes.

Beyond its applications in drug discovery, (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride has also found use as an intermediate in the synthesis of other bioactive molecules. Its versatile structure allows for further derivatization to generate compounds with enhanced potency or selectivity for specific targets. This makes it a valuable starting material for medicinal chemists seeking to develop new therapeutic agents.

In conclusion, (3-Hydroxy-piperidin-3-yl)-acetic acid ethyl ester hydrochloride (CAS No. 2707520-12-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups, favorable pharmacokinetic properties, and ability to cross the blood-brain barrier make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative treatments for various diseases.